Cas no 167951-52-2 (2,3-dichloro-5-isocyanatopyridine)

2,3-Dichloro-5-isocyanatopyridine is a versatile heterocyclic compound featuring both chloro and isocyanate functional groups, making it a valuable intermediate in organic synthesis. The dichloro substitution enhances its reactivity in nucleophilic aromatic substitution reactions, while the isocyanate group allows for facile incorporation into ureas, carbamates, and other derivatives. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are leveraged for the development of bioactive molecules. Its stability under standard conditions and compatibility with a range of solvents further contribute to its utility in multistep synthetic routes. Careful handling is advised due to the reactivity of the isocyanate group.

2,3-dichloro-5-isocyanatopyridine structure

167951-52-2 structure

Product Name:2,3-dichloro-5-isocyanatopyridine

CAS No:167951-52-2

MF:C₆H₂Cl₂N₂O

MW:188.998878955841

CID:6316272

PubChem ID:119087607

Update Time:2025-11-02

2,3-dichloro-5-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

- 2,3-dichloro-5-isocyanatopyridine
- 167951-52-2
- EN300-1592436
- Inchi： 1S/C6H2Cl2N2O/c7-5-1-4(10-3-11)2-9-6(5)8/h1-2H
- InChI Key： CYJIOJYQSAIIFO-UHFFFAOYSA-N
- SMILES： ClC1=C(N=CC(=C1)N=C=O)Cl

Computed Properties

Exact Mass: 187.9544181g/mol
Monoisotopic Mass: 187.9544181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 42.3Å²

2,3-dichloro-5-isocyanatopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1592436-0.05g	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95%	0.05g	$162.0	2023-06-04
Enamine	EN300-1592436-0.1g	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95%	0.1g	$241.0	2023-06-04
Enamine	EN300-1592436-0.25g	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95%	0.25g	$347.0	2023-06-04
Enamine	EN300-1592436-0.5g	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95%	0.5g	$546.0	2023-06-04
Enamine	EN300-1592436-1.0g	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95%	1g	$699.0	2023-06-04
Enamine	EN300-1592436-2.5g	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95%	2.5g	$1370.0	2023-06-04
Enamine	EN300-1592436-5.0g	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95%	5g	$2028.0	2023-06-04
Enamine	EN300-1592436-10.0g	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95%	10g	$3007.0	2023-06-04
Enamine	EN300-1592436-50mg	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95.0%	50mg	$162.0	2023-09-23
Enamine	EN300-1592436-100mg	2,3-dichloro-5-isocyanatopyridine	167951-52-2	95.0%	100mg	$241.0	2023-09-23